Cas no 613657-33-3 (2-(3-chloro-4-fluorobenzenesulfonamido)acetic acid)

• Product Name: 2-(3-chloro-4-fluorobenzenesulfonamido)acetic acid
• CAS No: 613657-33-3
• MF: C₈H₇ClFNO₄S
• MW: 267.661883592606
• MDL: MFCD03618992
• CID: 499627
• PubChem ID: 697755
• Update Time: 2025-04-19

2-(3-chloro-4-fluorobenzenesulfonamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• Glycine,N-[(3-chloro-4-fluorophenyl)sulfonyl]-
• ((3-Chloro-4-fluorophenyl)sulfonyl)glycine
• N-[(3-Chloro-4-fluorophenyl)sulfonyl]glycine
• 2-(3-chloro-4-fluorobenzenesulfonamido)acetic acid
• HY-W027611
• 2-[(3-chloro-4-fluorophenyl)sulfonylamino]acetic acid
• AKOS000805763
• 2-(3-chloro-4-fluorophenylsulfonamido)acetic acid
• CS-0071635
• F1408-0007
• 613657-33-3
• 2-(3-chloro-4-fluorophenylsulfonamido)aceticacid
• EN300-235687
• SB81981
• DA-55884
• 2-{[(3-chloro-4-fluorophenyl)sulfonyl]amino}acetic acid
• STL306994

• MDL： MFCD03618992
• Inchi： 1S/C8H7ClFNO4S/c9-6-3-5(1-2-7(6)10)16(14,15)11-4-8(12)13/h1-3,11H,4H2,(H,12,13)
• InChI Key： RCRPLYVUYSMZDL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NCC(=O)O)(=O)=O)F

Computed Properties

• Exact Mass: 266.97691
• Monoisotopic Mass: 266.9768347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.8Ų

Experimental Properties

• Density: 1.599±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 457.8 °C at 760 mmHg
• Flash Point: 230.7 °C
• Solubility: Very slightly soluble (0.46 g/l) (25 º C),
• PSA: 83.47